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Introduction

The dramatic eruption resulting from the mixture of Mentos candies and carbonated beverages,
commonly known as the "Mentos and soda" reaction, serves as an excellent model for studying
the physical processes of nucleation and rapid gas release from a supersaturated solution.
While often presented as a simple demonstration, a controlled experimental approach can yield
guantifiable and reproducible data, providing insights into the kinetics of degassing, surface
tension effects, and the role of nucleation sites. This phenomenon is primarily a physical
reaction, not a chemical one. The microscopic pores on the surface of the Mentos candy act as
nucleation sites, allowing dissolved carbon dioxide (COz2) in the soda to rapidly form bubbles
and escape the solution, leading to a vigorous eruption.[1][2][3][4][5][6] The atrtificial
sweeteners and preservatives, such as aspartame and potassium benzoate found in diet
sodas, can lower the surface tension of the liquid, often resulting in a more dramatic reaction
compared to regular sodas. This document provides detailed protocols for conducting a
controlled and quantifiable Mentos and soda experiment suitable for a research environment.

Experimental Principles

The core principle of the Mentos and soda experiment is heterogeneous nucleation.
Carbonated beverages are supersaturated with CO2 gas, which is dissolved under pressure.
For the CO2 to come out of the solution and form bubbles, it requires energy to overcome the
surface tension of the liquid. The microscopic pits and crevices on the surface of a Mentos
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candy provide a vast number of nucleation sites.[1][7] These sites lower the energy barrier for
bubble formation, allowing for an exponential increase in the rate of CO2 release. The rapid
formation and expansion of these bubbles displace the liquid, resulting in a geyser-like
eruption. The intensity of this eruption is dependent on several variables that can be precisely
controlled and measured.

Experimental Protocols

To ensure reproducibility and accurate data collection, the following protocols should be strictly
adhered to.

Materials and Apparatus

o Carbonated Beverage: 2-liter bottles of diet soda (e.g., Diet Coke) are recommended due to
their vigorous reaction and non-sticky residue.[7][8] Ensure all bottles are from the same
batch and have been stored at the same temperature.

e Mentos Candies: Use standard mint Mentos. Ensure they are fresh and from the same
package to maintain consistency in surface texture.

» Mentos Delivery Device: A standardized delivery mechanism is crucial for simultaneous and
consistent release of the candies. A commercially available "Geyser Tube" or a custom-made
device is recommended.[9][10] (See Appendix A for instructions on building a DIY delivery
device).

» Measurement Tools:
o Digital scale (accurate to 0.1 g)
o Graduated cylinders (2000 mL capacity)
o Stopwatch
o Meter stick or measuring tape
o High-speed camera (optional, for detailed trajectory analysis)

o Thermometer
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o Safety Equipment: Safety goggles, lab coat, and gloves.

o Experimental Area: A large, open outdoor area or a well-ventilated laboratory with a high
ceiling and easily cleanable surfaces. A backdrop with marked height increments is
recommended for measuring the geyser height.[1][2][11]

Experimental Procedure

e Preparation:

o Bring all soda bottles to the desired and consistent experimental temperature. For
example, equilibrate them in a water bath or an incubator for at least 24 hours.[1][2]
Record the initial temperature of the soda.

o Prepare the Mentos delivery device by loading the desired number of candies (e.g., 7
Mentos).

o Set up the measurement backdrop and camera (if used).
o Measure the initial mass of the unopened soda bottle.
e Execution:
o Carefully open the soda bottle, minimizing any agitation.
o Securely attach the Mentos delivery device to the mouth of the bottle.
o Simultaneously start the stopwatch and release the Mentos into the soda.

o Observe and record the maximum height of the geyser using the backdrop. If using a
camera, this can be analyzed post-experiment.

o Stop the stopwatch when the main, forceful eruption ceases.

o Once the reaction has completely subsided, measure the final mass of the soda bottle and
its remaining contents.

o Data Collection:
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o Record the following quantitative data for each trial:

Initial and final mass of the soda bottle (g)

Mass of soda lost (g) (Initial Mass - Final Mass)

Maximum geyser height (m)

Reaction duration (s)

o Calculate the volume of soda lost by measuring the remaining liquid in a graduated
cylinder.[1][2]

o Repeat each experimental condition for a minimum of three trials to ensure statistical
validity.

Data Presentation

All quantitative data should be summarized in a structured table for easy comparison. Below is
an example table for an experiment investigating the effect of the number of Mentos on the

reaction.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://stevespangler.com/wp-content/uploads/2023/02/Mentos-Geyser-Experiment-Guide-.pdf
https://stevespangler.com/experiments/original-mentos-diet-coke-geyser/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

. Mass of Volume of
Number of . Max Geyser Reaction
Trial ] ] Soda Lost Soda Lost
Mentos Height (m) Duration (s)
(9) (mL)

3 1

2

3

Average

Std. Dev.

5 1

2

3

Average

Std. Dev.

7 1

2

3

Average

Std. Dev.

Visualizations
Experimental Workflow

The following diagram illustrates the logical flow of the controlled Mentos and soda experiment.
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Experimental Workflow Diagram
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Nucleation Process Signhaling Pathway

This diagram illustrates the physical process of nucleation at the surface of the Mentos candy.
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Nucleation Process Diagram

Appendix A: DIY Mentos Delivery Device

For researchers who prefer a custom-built solution, a simple and effective delivery device can
be constructed from readily available materials.
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Materials:

PVC pipe (diameter slightly larger than a Mentos candy)

Soda bottle cap

Drill

Pin or nalil

String
Instructions:

« Drill a hole in the center of the soda bottle cap that is the same diameter as the outer
diameter of the PVC pipe.

 Insert the PVC pipe into the hole, creating a snug fit. Seal with a food-safe adhesive if
necessary.

e Drill two small, aligned holes near the bottom of the PVC pipe.
« Insert a pin or nail through these holes to act as a removable stopper for the Mentos.
e Attach a string to the pin for remote release.

e To use, load the Mentos into the tube, screw the cap onto the soda bottle, and pull the string
to release the pin and the Mentos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for a Controlled
Mentos and Soda Experiment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671302#how-to-create-a-controlled-mentos-and-
soda-experiment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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